Cas no 1805118-33-5 (Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805118-33-5
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4813640
• Update Time: 2025-05-25

Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F3N2O6/c1-3-20-9(16)6-5(21-10(11,12)13)4-14-8(19-2)7(6)15(17)18/h4H,3H2,1-2H3
• InChI Key： KBHREBJADBHUDA-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1C(=O)OCC)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine-4-Carboxylate: A Comprehensive Overview

Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate, with the CAS number 1805118-33-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, agrochemistry, and pharmaceutical research. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a methoxy group, a nitro group, a trifluoromethoxy group, and an ethyl ester. The combination of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable compound in various research and industrial applications.

The pyridine ring serves as the central framework of this compound, with substituents at positions 2, 3, 4, and 5. The methoxy group (-OCH3) at position 2 contributes to the molecule's electronic properties and enhances its solubility in organic solvents. The nitro group (-NO2) at position 3 is a strong electron-withdrawing group that significantly influences the reactivity of the molecule. This group is also known for its role in stabilizing certain intermediates during chemical reactions. The trifluoromethoxy group (-OCF3) at position 5 is another electron-withdrawing group that adds to the molecule's overall reactivity and selectivity. Finally, the ethyl ester (-COOEt) at position 4 plays a crucial role in modulating the physical properties of the compound, such as melting point and volatility.

Recent studies have highlighted the potential of Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in developing novel herbicides and fungicides due to its ability to inhibit key enzymes involved in plant and microbial metabolism. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of agrochemicals, making this compound a promising candidate for agricultural applications.

In addition to its role in agrochemistry, Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate has also been investigated for its potential in pharmaceutical research. The nitro group's electron-withdrawing effect makes it an attractive target for designing drugs that can modulate protein-protein interactions or inhibit enzymatic activity. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties by targeting specific signaling pathways involved in inflammation and tumor progression.

The synthesis of Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate typically involves multi-step organic reactions. A common approach includes the nitration of a suitably substituted pyridine derivative followed by subsequent functionalization steps to introduce the methoxy and trifluoromethoxy groups. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize these reactions for higher yields and reduced environmental impact.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, infrared (IR) spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods allow for precise determination of the compound's molecular structure and purity. Furthermore, computational chemistry tools have been employed to study the electronic properties and reactivity of this compound at the molecular level.

Looking ahead, Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylate holds immense potential for further exploration in both academic research and industrial applications. Its unique combination of functional groups provides a versatile platform for designing new molecules with enhanced biological activity and stability. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.